Cas no 921864-67-7 (2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide)

2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
- 2,5-dichloro-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
- 2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide
- F2217-0109
- 2,5-dichloro-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide
- AKOS024629388
- 921864-67-7
-
- Inchi: 1S/C18H15Cl2N3O4S2/c1-2-28(24,25)18-10-9-16(21-22-18)12-3-6-14(7-4-12)23-29(26,27)17-11-13(19)5-8-15(17)20/h3-11,23H,2H2,1H3
- InChI Key: KARPEERURPXCDK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1S(NC1C=CC(=CC=1)C1=CC=C(N=N1)S(CC)(=O)=O)(=O)=O)Cl
Computed Properties
- Exact Mass: 470.9881037g/mol
- Monoisotopic Mass: 470.9881037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 746
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 123Ų
- XLogP3: 3.2
2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2217-0109-20μmol |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-20mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-25mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-30mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-2mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-2μmol |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-3mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-10μmol |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-10mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2217-0109-50mg |
2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide |
921864-67-7 | 90%+ | 50mg |
$160.0 | 2023-05-16 |
2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide Related Literature
-
Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
-
Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
-
Laura Zepeda-Velazquez,Benjamin Macphail,Michael A. Brook Polym. Chem., 2016,7, 4458-4466
Additional information on 2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide
Comprehensive Overview of 2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 921864-67-7)
The compound 2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide (CAS No. 921864-67-7) is a sulfonamide derivative with a unique pyridazine core structure. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both sulfonamide and pyridazine moieties makes it a versatile scaffold for designing bioactive molecules targeting enzymes and receptors.
In recent years, the demand for sulfonamide-based compounds has surged, driven by their broad-spectrum biological activities. Researchers are particularly interested in CAS No. 921864-67-7 for its potential as a kinase inhibitor or antimicrobial agent. The ethanesulfonyl group enhances the compound's solubility and bioavailability, addressing a common challenge in drug development. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern drug design.
The structural complexity of 2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide offers multiple sites for chemical modification, making it a valuable intermediate in medicinal chemistry. Its dichlorobenzene moiety contributes to enhanced binding affinity with biological targets, while the pyridazin-3-yl ring system provides opportunities for hydrogen bonding interactions. These features are crucial for developing selective inhibitors, a hot topic in precision medicine and targeted therapy.
From an industrial perspective, the synthesis of CAS No. 921864-67-7 involves sophisticated organic transformations, including sulfonylation and cross-coupling reactions. Process chemists are exploring greener synthetic routes to produce this compound, reflecting the pharmaceutical industry's shift toward sustainable chemistry. This resonates with current environmental concerns and the push for green synthesis methodologies in chemical manufacturing.
Analytical characterization of 2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide typically employs advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure purity and structural confirmation, which are critical for regulatory compliance in pharmaceutical applications. The compound's stability under various conditions is also being investigated, as this impacts formulation development and shelf-life considerations.
In the context of intellectual property, CAS No. 921864-67-7 appears in several patent applications related to therapeutic agents. This highlights its commercial potential and the competitive landscape in small molecule drug discovery. The compound's unique structure may offer patentable novelty, a key consideration for pharmaceutical companies investing in new chemical entities.
Looking ahead, research on 2,5-dichloro-N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}benzene-1-sulfonamide is expected to expand into new therapeutic areas. With the increasing focus on personalized medicine and structure-based drug design, this compound's modular architecture positions it as a promising candidate for further investigation. Its potential applications in addressing unmet medical needs continue to drive scientific interest and investment in this chemical space.
921864-67-7 (2,5-dichloro-N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}benzene-1-sulfonamide) Related Products
- 120466-68-4((1R)-1-(3,4,5-trimethoxyphenyl)ethan-1-ol)
- 1361700-71-1(2-Hydroxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine)
- 77375-77-0(2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one)
- 851484-95-2(2-Chloro-5-Fluoropyridine-3-carbaldehyde)
- 2755719-10-7(5-(3-Chloro-4-(trifluoromethoxy)phenyl)thiazol-2-amine)
- 1431329-65-5(4-Chloro-3-fluoro-5-(trifluoromethyl)-benzyl alcohol)
- 1384427-85-3(2-(4H-1,2,4-triazol-3-yl)propan-2-amine dihydrochloride)
- 22244-57-1(3H-1,2,4-Triazol-3-one, 5-amino-2,4-dihydro-4-methyl-)
- 2229113-97-5(3-amino-3-(6-chloro-2-methoxypyridin-3-yl)propanoic acid)
- 895642-50-9(3-(4-chlorobenzenesulfonyl)-N-(4-methoxyphenyl)methyl-6-methylquinolin-4-amine)



